Cas no 2246825-67-0 (2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246825-67-0
• MF: C₁₃H₁₈BClO₂
• MW: 252.544823169708
• MDL: MFCD18729908
• CID: 5079626
• PubChem ID: 103693433
• Update Time: 2026-03-01

2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT21272
• (2-CHLORO-5-METHYLPHENYL)BORONIC ACID PINACOL ESTER
• MFCD18729908
• 2-Chloro-5-methylphenylboronic Acid pinacol ester
• 2246825-67-0
• CS-0188980
• EN300-1425772

• MDL： MFCD18729908
• Inchi： 1S/C13H18BClO2/c1-9-6-7-11(15)10(8-9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： XONBUNTVWKJWBX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 252.1088377g/mol
• Monoisotopic Mass: 252.1088377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246825-67-0)

2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known by its CAS number 2246825-67-0, is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry and medicinal research. This compound belongs to the class of boronic esters and is characterized by its unique structural features and reactivity. The presence of a chlorinated aryl group and a substituted boronate moiety makes it an attractive building block for various chemical transformations and drug development processes.

The chemical structure of 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a boron atom bonded to a tetramethyl dioxaborolane ring and a 2-chloro-5-methylphenyl substituent. This configuration imparts specific electronic and steric properties that are crucial for its reactivity in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and pharmaceuticals due to their high efficiency and functional group tolerance.

Recent advancements in the field of organic synthesis have highlighted the importance of boronic esters like 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers utilized the compound's reactivity to introduce specific functional groups into target molecules, resulting in compounds with enhanced antiviral activity against various viral strains.

In addition to its applications in medicinal chemistry, 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been explored for its potential in materials science. A recent study in the Journal of Materials Chemistry reported the use of this compound as a precursor for the synthesis of boron-containing polymers. These polymers exhibit unique thermal and mechanical properties that make them suitable for various industrial applications.

The synthetic accessibility of 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been well-documented in the literature. A common synthetic route involves the reaction of 2-chloro-5-methylbenzeneboronic acid with pinacol dibromide under palladium catalysis. This method provides high yields and excellent purity of the final product. The ease of synthesis and purification further enhance its utility as a building block in complex molecule synthesis.

The stability and handling characteristics of 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are also noteworthy. The compound is stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, it is recommended to handle it with care to avoid exposure to moisture and air to maintain its reactivity.

In conclusion, 2-(2-Chloro-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246825-67-0) is a valuable reagent in modern synthetic chemistry and medicinal research. Its unique structural features and reactivity make it an essential tool for the development of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound in various scientific disciplines.